Cas no 112723-34-9 (2-(3-nitropyridin-2-yl)sulfanyl-5-(trifluoromethyl)aniline)

• Product Name: 2-(3-nitropyridin-2-yl)sulfanyl-5-(trifluoromethyl)aniline
• CAS No: 112723-34-9
• MF: C₁₂H₈F₃N₃O₂S
• MW: 315.2710313797
• CID: 2609383
• PubChem ID: 13724285
• Update Time: 2025-04-21

2-(3-nitropyridin-2-yl)sulfanyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitropyridin-2-yl)sulfanyl-5-(trifluoromethyl)aniline
• 112723-34-9
• DTXSID70547694
• 2-[(3-Nitropyridin-2-yl)sulfanyl]-5-(trifluoromethyl)aniline

• Inchi： 1S/C12H8F3N3O2S/c13-12(14,15)7-3-4-10(8(16)6-7)21-11-9(18(19)20)2-1-5-17-11/h1-6H,16H2
• InChI Key： AOWDAQLMXGMIMZ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CN=1)[N+](=O)[O-])C1C=CC(C(F)(F)F)=CC=1N

Computed Properties

• Exact Mass: 315.02893217Da
• Monoisotopic Mass: 315.02893217Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų